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Compound of Interest

Compound Name:
4-((4-Methylpiperazin-1-

yl)methyl)benzonitrile

Cat. No.: B018828 Get Quote

This technical guide provides a detailed overview of the physicochemical properties and a

relevant synthetic protocol for 4-((4-Methylpiperazin-1-yl)methyl)benzonitrile, a compound of

interest for researchers and professionals in drug development and chemical synthesis.

Physicochemical Properties
The fundamental molecular characteristics of 4-((4-Methylpiperazin-1-yl)methyl)benzonitrile
are summarized below. These properties are essential for stoichiometric calculations in

synthesis, analytical characterization, and biochemical assays.

Property Value Reference

Molecular Formula C₁₃H₁₇N₃ [1][2]

Molecular Weight 215.3 g/mol [1]

Experimental Protocol: Synthesis of 4-[(4-
Methylpiperazin-1-yl)methyl]benzoic acid
dihydrochloride
This section details a protocol for the acid hydrolysis of 4-((4-Methylpiperazin-1-
yl)methyl)benzonitrile to yield 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride.
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This transformation is a key step in the synthesis of precursors for active pharmaceutical

ingredients.

Objective: To convert the nitrile group of 4-((4-Methylpiperazin-1-yl)methyl)benzonitrile into a

carboxylic acid, followed by formation of the dihydrochloride salt.

Materials:

4-((4-Methylpiperazin-1-yl)methyl)benzonitrile

8 M Hydrochloric Acid (HCl)

Acetone

Reaction flask equipped with a reflux condenser

Heating mantle

Stirring apparatus

Filtration apparatus (e.g., Büchner funnel)

Standard laboratory glassware

Procedure:

In a suitable reaction flask, suspend 30.0 g of 4-((4-Methylpiperazin-1-
yl)methyl)benzonitrile in 50 cm³ of 8 M HCl solution.[3]

Heat the mixture to 100°C under constant stirring and maintain it at this temperature for 10

hours to ensure complete hydrolysis.[3]

After the reaction period, cool the mixture to room temperature. The product is expected to

precipitate out of the solution upon cooling.[3]

Filter the resulting solid precipitate from the reaction mixture.

Wash the collected solid with acetone to remove any remaining impurities.[3]
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Dry the final product, 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride, under

vacuum.

Reaction Workflow
The following diagram illustrates the synthetic pathway for the hydrolysis of 4-((4-
Methylpiperazin-1-yl)methyl)benzonitrile as described in the experimental protocol.

4-((4-Methylpiperazin-1-yl)methyl)benzonitrile
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4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride

Hydrolysis

Click to download full resolution via product page

Caption: Synthetic pathway for the hydrolysis of the nitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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benzonitrile-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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